Cas no 2385445-19-0 (4-Bromo-5-iodothiophene-2-carboxylic acid)

4-Bromo-5-iodothiophene-2-carboxylic acid is a halogenated thiophene derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include a highly functionalized structure, featuring both bromo and iodo substituents, which facilitate selective cross-coupling reactions such as Suzuki or Sonogashira couplings. The carboxylic acid group further enhances reactivity, enabling derivatization into esters, amides, or other functional groups. This compound is particularly valuable in the development of heterocyclic compounds, agrochemicals, and active pharmaceutical ingredients (APIs). Its well-defined reactivity and stability make it a reliable building block for complex molecular architectures.
4-Bromo-5-iodothiophene-2-carboxylic acid structure
2385445-19-0 structure
Product Name:4-Bromo-5-iodothiophene-2-carboxylic acid
CAS No:2385445-19-0
MF:C5H2BrIO2S
MW:332.941651821136
MDL:MFCD33020326
CID:5657359
PubChem ID:150931031
Update Time:2025-10-28

4-Bromo-5-iodothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 4-bromo-5-iodo-
    • 4-Bromo-5-iodothiophene-2-carboxylic acid
    • EN300-27717267
    • 2385445-19-0
    • Z3326509547
    • MDL: MFCD33020326
    • Inchi: 1S/C5H2BrIO2S/c6-2-1-3(5(8)9)10-4(2)7/h1H,(H,8,9)
    • InChI Key: LGAQVIPUCQWGMI-UHFFFAOYSA-N
    • SMILES: IC1=C(C=C(C(=O)O)S1)Br

Computed Properties

  • Exact Mass: 331.80036g/mol
  • Monoisotopic Mass: 331.80036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • Density: 2.567±0.06 g/cm3(Predicted)
  • Boiling Point: 386.8±42.0 °C(Predicted)
  • pka: 3.27±0.10(Predicted)

4-Bromo-5-iodothiophene-2-carboxylic acid Pricemore >>

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